Cas no 1805445-74-2 (3-(Chloromethyl)-4-(difluoromethyl)-2-fluoropyridine-5-carboxaldehyde)

• Product Name: 3-(Chloromethyl)-4-(difluoromethyl)-2-fluoropyridine-5-carboxaldehyde
• CAS No: 1805445-74-2
• MF: C₈H₅ClF₃NO
• MW: 223.579611539841
• CID: 4886036
• Update Time: 2025-10-28

3-(Chloromethyl)-4-(difluoromethyl)-2-fluoropyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-4-(difluoromethyl)-2-fluoropyridine-5-carboxaldehyde

• Inchi： 1S/C8H5ClF3NO/c9-1-5-6(7(10)11)4(3-14)2-13-8(5)12/h2-3,7H,1H2
• InChI Key： MWKSCYGJKJMUCA-UHFFFAOYSA-N
• SMILES： ClCC1C(=NC=C(C=O)C=1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 205
• XLogP3: 1.8
• Topological Polar Surface Area: 30

Additional information on 3-(Chloromethyl)-4-(difluoromethyl)-2-fluoropyridine-5-carboxaldehyde

Comprehensive Overview of 3-(Chloromethyl)-4-(difluoromethyl)-2-fluoropyridine-5-carboxaldehyde (CAS No. 1805445-74-2)

In the realm of fine chemicals and pharmaceutical intermediates, 3-(Chloromethyl)-4-(difluoromethyl)-2-fluoropyridine-5-carboxaldehyde (CAS No. 1805445-74-2) stands out as a versatile and highly specialized compound. This molecule, characterized by its unique pyridine core and multiple functional groups, has garnered significant attention in recent years due to its potential applications in drug discovery, agrochemicals, and material science. Researchers and industry professionals are increasingly exploring its properties, driven by the growing demand for fluorinated compounds and heterocyclic aldehydes in modern synthetic chemistry.

The structural complexity of 3-(Chloromethyl)-4-(difluoromethyl)-2-fluoropyridine-5-carboxaldehyde makes it a valuable building block for the synthesis of more complex molecules. Its chloromethyl and difluoromethyl groups, combined with the aldehyde functionality, offer multiple reactive sites for further chemical modifications. This adaptability is particularly relevant in the context of medicinal chemistry, where such intermediates are often used to develop novel therapeutics targeting diseases like cancer, inflammation, and infectious diseases. The compound's fluorine atoms also contribute to enhanced metabolic stability and bioavailability, a feature highly sought after in drug design.

From an industrial perspective, the synthesis and scalability of CAS No. 1805445-74-2 are critical topics. Recent advancements in green chemistry and catalytic processes have enabled more efficient production methods, reducing environmental impact while maintaining high yields. This aligns with the broader trend of sustainable chemical manufacturing, a hot topic among stakeholders in the pharmaceutical and agrochemical sectors. Companies are actively seeking ways to integrate eco-friendly synthesis techniques into their workflows, and compounds like 3-(Chloromethyl)-4-(difluoromethyl)-2-fluoropyridine-5-carboxaldehyde are at the forefront of this movement.

Another area of interest is the compound's potential role in material science. Its unique electronic properties, attributed to the pyridine ring and fluorine substituents, make it a candidate for developing advanced materials such as organic semiconductors or liquid crystals. Researchers are investigating its use in optoelectronic devices, where precise control over molecular structure is essential for performance. This intersection of chemistry and materials engineering highlights the compound's multidisciplinary relevance.

For those working in analytical chemistry, characterizing 3-(Chloromethyl)-4-(difluoromethyl)-2-fluoropyridine-5-carboxaldehyde presents both challenges and opportunities. Techniques like NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to ensure purity and confirm structural integrity. The compound's stability under various conditions is also a subject of ongoing study, particularly for applications requiring long-term storage or transportation.

In summary, 3-(Chloromethyl)-4-(difluoromethyl)-2-fluoropyridine-5-carboxaldehyde (CAS No. 1805445-74-2) is a compound of significant scientific and industrial interest. Its multifaceted applications, from pharmaceutical intermediates to advanced materials, underscore its importance in contemporary chemistry. As research continues to uncover new uses and optimized synthesis routes, this molecule is poised to play an even greater role in shaping the future of chemical innovation.